7-Trifluoromethyl-5-methyl-1,4-dihydroquinoxaline-2,3-dione

• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: 5-methyl-7-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C10H7F3N2O2/c1-4-2-5(10(11,12)13)3-6-7(4)15-9(17)8(16)14-6/h2-3H,1H3,(H,14,16)(H,15,17)
• InChI Key: WTQVFAOHUSTAOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC(=O)C(=O)N2)C(F)(F)F

Description

7-Trifluoromethyl-5-methyl-1,4-dihydroquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

355 ml of a 15% titanium trichloride solution in aqueous hydrochloric acid are dissolved in 850 ml of water and 850 ml of acetone under a nitrogen atmosphere at 0° C. A solution of 35.5 g (110.8 mmol) of ethyl N-(2-methyl-6-nitro-4-trifluoromethylphenyl)oxamate in 1.7 1 of acetone is slowly added dropwise. The resulting violet solution is stirred at 0° C. for 16 hours. 15% titanium trichloride solution in aqueous hydrochloric acid is then added until, according to 1H-NMR analysis, starting material is no longer detectable. The reaction mixture is filtered off on a suction filter, the filtrate is concentrated and the deposited solid is filtered off again on a suction filter. The crude product is washed with dilute hydrochloric acid and water. The title compound is obtained as a white solid.